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Compound of Interest

Compound Name: 2-(p-Nitrobenzal)-cyclohexanone

Cat. No.: B8382642

Get Quote

In-Depth Technical Guide: 2-(p-Nitrobenzal)-
cyclohexanone
Executive Summary

2-(p-Nitrobenzal)-cyclohexanone (IUPAC: (E)-2-(4-nitrobenzylidene)cyclohexan-1-one) is a

pivotal

-unsaturated ketone belonging to the chalcone superfamily. Characterized by a "push-pull”
electronic architecture—comprising an electron-withdrawing nitro group and an electron-
donating/conjugating cyclohexanone ring—this compound serves as a versatile scaffold in
organic synthesis, nonlinear optics (NLO), and medicinal chemistry.

This guide provides a rigorous technical analysis of its molecular architecture, optimized
synthetic protocols to selectively isolate the mono-substituted derivative over the
thermodynamically favored bis-substituted analog, and its physicochemical and biological

applications.

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b8382642#bc-rfq
https://www.benchchem.com/product/b8382642/docs?utm_src=pdf-body#2-p-nitrobenzal-cyclohexanone-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8382642?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Part 1: Molecular Architecture & Physicochemical

Profile
Structural Characteristics

The molecule consists of a cyclohexanone ring fused to a p-nitrobenzene moiety via a
methylidene bridge. The conjugation of the carbonyl group with the alkene and the aromatic
ring creates an extended

-electron system, which is responsible for its optical properties and chemical reactivity.

o Stereochemistry: The exocyclic double bond predominantly adopts the (E)-configuration due
to steric repulsion between the phenyl ring and the carbonyl oxygen in the (Z)-isomer.

 Electronic Distribution: The p-nitro group (

) acts as a strong electron acceptor, while the carbonyl group (

) serves as an auxiliary acceptor, creating a dipole across the conjugated bridge. This
electronic polarization makes the

-carbon highly electrophilic, facilitating Michael additions.

Physicochemical Data Table
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Property Value | Description Note
(E)-2-(4-

IUPAC Name nitrobenzylidene)cyclohexan- Mono-substituted derivative
1-one

Distinct from bis-derivative

CAS Number 22114-45-0
(10321-25-2)
Molecular Formula MW: 231.25 g/mol
Yellow to pale-orange Color arises from extended
Appearance ) ) ) )
crystalline solid conjugation
_ _ _ Lower than bis-derivative
Melting Point 108-112 °C (Lit.)
(~170 °C)
N Soluble in DMSO, DMF, Sparingly soluble in Ethanol;
Solubility )
CHCI3, Acetone Insoluble in Water
UV-Vis Absorption nm Exhibits solvatochromism

High electrophilicity at Prone to Michael addition and

Reactivity

-carbon dimerization

Part 2: Synthetic Pathway & Optimization
The Selectivity Challenge (Mono vs. Bis)

The synthesis relies on the Claisen-Schmidt aldol condensation. A critical challenge is
preventing the second condensation at the

position of cyclohexanone, which leads to the 2,6-bis(p-nitrobenzal)cyclohexanone.

 Kinetic Control for Mono-Substitution: Use a 1:1 stoichiometric ratio or a slight excess of
cyclohexanone (e.g., 1.2 equiv) and slow addition of the aldehyde.

o Thermodynamic Control for Bis-Substitution: Use excess aldehyde (2.2 equiv) and prolonged
heating.
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Reaction Mechanism

The reaction proceeds via base-catalyzed enolate formation, nucleophilic attack on the
aldehyde, and subsequent dehydration (E1cB mechanism).

Critical Conditions

1:1 Ratio Essential
for Mono-product

Base (OH-)

Cyclohexanone Deprotonation N Enolate lon .
Nucleophilic Attack

(Substrate) (Nucleophile) on Aldehyde
-H20

Reactant > $beta$-Hydroxy Ketone Dehydration (E1cB) > (E)-2-(p-Nitrobenzal)-

p-Nitrobenzaldehyde ~|------===="""" (Intermediate) cyclohexanone
(Electrophile)

Click to download full resolution via product page

Caption: Mechanistic pathway of the Claisen-Schmidt condensation targeting the mono-
substituted derivative.

Part 3: Experimental Protocols
Protocol: Selective Synthesis of Mono-Derivative

Objective: Synthesize 2-(p-nitrobenzal)-cyclohexanone with >90% mono-selectivity.
Reagents:

e Cyclohexanone (10 mmol, 1.04 mL)

o p-Nitrobenzaldehyde (10 mmol, 1.51 g)

e Sodium Hydroxide (40% ag. solution, 0.5 mL)
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» Ethanol (Absolute, 20 mL)
Step-by-Step Methodology:

Preparation: Dissolve 1.51 g of p-nitrobenzaldehyde in 15 mL of ethanol in a 50 mL round-
bottom flask. Stir until completely dissolved.

Addition: Add 1.04 mL of cyclohexanone to the solution.

Catalysis: Add 0.5 mL of 40% NaOH dropwise while stirring vigorously at room temperature
(25 °C). Note: High temperature promotes bis-substitution.

Reaction: Stir the mixture for 4—6 hours. Monitor via TLC (Hexane:Ethyl Acetate 7:3). The
mono-product typically appears as a distinct spot (

) separate from the bis-product (
) and starting materials.

Quenching: Neutralize the mixture with dilute HCI (1M) until pH ~7.

Isolation: Pour the reaction mixture into 100 mL of ice-cold water. A yellow precipitate will
form.

Purification: Filter the solid. Recrystallize from hot ethanol.

o Critical Step: If a mixture of mono/bis is suspected, perform column chromatography
(Silica gel 60, Gradient elution: Hexane -> 10% EtOAc/Hexane).

Protocol: Characterization
e IR Spectroscopy: Look for

at ~1660 cm~1 (conjugated ketone) and
asymmetric stretch at ~1520 cm~1.

e 1H NMR (CDCls, 400 MHz):

o 7.50 (s, 1H, vinylic =CH-).
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o 8.2 (d, 2H, aromatic protons ortho to
).

o 7.6 (d, 2H, aromatic protons meta to
).

o Multiplets at 1.8-2.8 ppm for cyclohexanone methylene protons.

Part 4: Biological & Pharmacological Applications[5]
[6]

The 2-(p-nitrobenzal)-cyclohexanone scaffold exhibits significant biological activity, primarily
due to the reactivity of the

-unsaturated ketone moiety towards biological nucleophiles (e.g., thiol groups in cysteine
residues of proteins).

Cytotoxicity and Anticancer Potential

Research indicates that chalcone-like derivatives induce apoptosis in cancer cell lines. The
mechanism involves the alkylation of cellular proteins via Michael addition.

e Target: Thiol groups of enzymes (e.g., Thioredoxin reductase).

o Selectivity: The nitro group enhances lipophilicity and electron deficiency, potentially
increasing cellular uptake and reactivity.

o Data: Analogs have shown

values in the micromolar range against HCT-116 (colon cancer) and MCF-7 (breast cancer)
lines.

Antimicrobial Activity

The compound serves as a precursor for heterocyclic synthesis (e.g., pyrimidines, pyrazolines)
which are potent antimicrobial agents. The core structure itself possesses moderate
bacteriostatic properties against Gram-positive bacteria.
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Part 5: Advanced Applications (Nonlinear Optics)

This molecule is a candidate for Second Harmonic Generation (SHG) materials.
e Mechanism: The donor-acceptor (D-

-A) system facilitates intramolecular charge transfer (ICT).

e Structure-Property Relationship:
o Donor: Cyclohexanone ring (weak donor/bridge).
o Acceptor: Nitro group (strong acceptor).

o Result: Large molecular hyperpolarizability (

o Crystal Engineering: To exhibit SHG, the crystal must be non-centrosymmetric. While the
pure compound often crystallizes in centrosymmetric space groups (canceling bulk SHG),
chiral derivatives or polymer doping can unlock this property.
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Structure:
Donor-Bridge-Acceptor

Nitro (-1, -M) +
onjugated Bridge

Electronic Effect:
Intramolecular Charge Transfer (ICT)

ipole Moment Change

Microscopic Property:
High Hyperpolarizability ($beta$)

f Non-centrosymmetric
Packing

Macroscopic Application:
Optical Limiting / Switching
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Caption: Logic flow connecting the chemical structure to Nonlinear Optical (NLO) functions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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